Cas no 56679-04-0 (1-((4-nitrobenzyloxy)methyl)-4-nitrobenzene)

• Product name: 1-((4-nitrobenzyloxy)methyl)-4-nitrobenzene
• CAS No: 56679-04-0
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 945777
• PubChem ID: 11335211

1-((4-nitrobenzyloxy)methyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-((4-nitrobenzyloxy)methyl)-4-nitrobenzene
• 1-nitro-4-[(4-nitrophenyl)methoxymethyl]benzene
• DTXSID90462774
• CHEMBL4459502
• DB-310776
• SCHEMBL37463
• 56679-04-0
• p-nitrobenzyl ether

• Inchi： InChI=1S/C14H12N2O5/c17-15(18)13-5-1-11(2-6-13)9-21-10-12-3-7-14(8-4-12)16(19)20/h1-8H,9-10H2
• InChI Key： VJJRVNGOHNKPHB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1COCC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.07462149g/mol
• Monoisotopic Mass: 288.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 2.7